1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine

• IUPAC Name: (5-bromo-2-chlorophenyl)-(3,5-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H17BrClNO/c1-9-5-10(2)8-17(7-9)14(18)12-6-11(15)3-4-13(12)16/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: VBWLZRXCDZUBDD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2=C(C=CC(=C2)Br)Cl)C
• Molecular Formula: C14H17BrClNO
• Molecular Weight: 330.65 g/mol

Description

1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and schizophrenia.

Scientific Research Applications

1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine has been studied for its potential use in the treatment of various neurological disorders. It has been shown to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease. It has also been studied for its potential use in the treatment of depression and schizophrenia. In addition, this compound has been shown to have analgesic effects and to reduce the development of tolerance to opioids.

Mechanism of Action

The exact mechanism of action of 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine is not fully understood. However, it has been shown to act as a dopamine reuptake inhibitor and to increase the release of dopamine in the brain. It has also been shown to have affinity for the sigma-1 receptor, which is involved in various neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can improve motor function in animal models of Parkinson's disease. It has also been shown to have analgesic effects and to reduce the development of tolerance to opioids. In addition, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine in lab experiments is its well-studied synthesis method and known chemical properties. It has also been extensively studied for its potential use in the treatment of various neurological disorders. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine. One direction is to further investigate its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and schizophrenia. Another direction is to better understand its exact mechanism of action, which can lead to the development of more targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.